Cas no 111880-48-9 (N-[4-(benzo[a]acridin-12-ylamino)-3-methoxyphenyl]methanesulfonamide hydrochloride (1:1))

• Product Name: N-[4-(benzo[a]acridin-12-ylamino)-3-methoxyphenyl]methanesulfonamide hydrochloride (1:1)
• CAS No: 111880-48-9
• MF: C₂₅H₂₂ClN₃O₃S
• MW: 479.97848367691
• CID: 1199653
• PubChem ID: 183374
• Update Time: 2025-04-20

N-[4-(benzo[a]acridin-12-ylamino)-3-methoxyphenyl]methanesulfonamide hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• N-[4-(benzo[a]acridin-12-ylamino)-3-methoxyphenyl]methanesulfonamide hydrochloride (1:1)
• N-[4-(benzo[a]acridin-12-ylamino)-3-methoxyphenyl]methanesulfonamide,hydrochloride
• 4-(12-Benz(a)acridinylamino)-3-methoxymethanesulfonanilide dihydrochloride
• 111880-48-9
• DTXSID60920593
• N-{4-[(Benzo[a]acridin-12(7H)-ylidene)amino]-3-methoxyphenyl}methanesulfonamide--hydrogen chloride (1/1)

• Inchi： 1S/C25H21N3O3S.ClH/c1-31-23-15-17(28-32(2,29)30)12-14-21(23)27-25-19-9-5-6-10-20(19)26-22-13-11-16-7-3-4-8-18(16)24(22)25;/h3-15,28H,1-2H3,(H,26,27);1H
• InChI Key： OFXDTFFKIHXEDC-UHFFFAOYSA-N
• SMILES： Cl.S(C)(NC1C=CC(=C(C=1)OC)NC1C2C=CC=CC=2N=C2C=CC3C=CC=CC=3C=12)(=O)=O

Computed Properties

• Exact Mass: 479.10726
• Monoisotopic Mass: 479.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 741
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• PSA: 80.32